Cas no 582315-55-7 (Betulin palmitate)
Betulin palmitate is a lipophilic derivative of betulin, formed by esterification with palmitic acid. This modification enhances its solubility in organic solvents and lipid-based formulations, making it suitable for applications in pharmaceuticals, cosmetics, and material science. The compound retains the bioactive properties of betulin, such as anti-inflammatory, antimicrobial, and antitumor effects, while offering improved stability and bioavailability. Its amphiphilic nature allows for versatile incorporation into emulsions, micelles, or lipid nanoparticles. Betulin palmitate is particularly valued in topical formulations due to its potential skin-barrier reinforcement and compatibility with hydrophobic matrices. The ester bond ensures controlled release, broadening its utility in sustained-delivery systems.
Betulin palmitate structure
Product Name:Betulin palmitate
CAS No:582315-55-7
MF:C46H80O3
MW:681.125615119934
CID:837717
PubChem ID:146159257
Update Time:2025-10-06
Betulin palmitate Chemical and Physical Properties
Names and Identifiers
-
- Betulin palmitate
- [ "" ]
- 582315-55-7
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] hexadecanoate
- Betulin 3-O-palmitate
- AKOS022184813
- SCHEMBL2257652
- FS-10046
-
- Inchi: 1S/C46H80O3/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-40(48)49-39-27-28-43(6)37(42(39,4)5)26-29-45(8)38(43)24-23-36-41-35(34(2)3)25-30-46(41,33-47)32-31-44(36,45)7/h35-39,41,47H,2,9-33H2,1,3-8H3/t35-,36+,37-,38+,39-,41+,43-,44+,45+,46+/m0/s1
- InChI Key: NAXJLYBHSMUSAV-JGYMROJHSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(CO)CC[C@@]12C
Computed Properties
- Exact Mass: 680.61100
- Monoisotopic Mass: 680.61074641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 49
- Rotatable Bond Count: 18
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 16.2
Experimental Properties
- Color/Form: Oil
- Density: 1.0±0.1 g/cm3
- Boiling Point: 685.5±28.0 °C at 760 mmHg
- Flash Point: 232.2±16.8 °C
- PSA: 46.53000
- LogP: 13.02940
- Vapor Pressure: 0.0±4.8 mmHg at 25°C
Betulin palmitate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Betulin palmitate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B53740-5mg |
Betulin palmitate |
582315-55-7 | 5mg |
¥3438.0 | 2022-04-28 | ||
| TargetMol Chemicals | TN3510-5 mg |
Betulin palmitate |
582315-55-7 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN3510-1 mL * 10 mM (in DMSO) |
Betulin palmitate |
582315-55-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-15 | |
| TargetMol Chemicals | TN3510-5mg |
Betulin palmitate |
582315-55-7 | 5mg |
¥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN3510-1 ml * 10 mm |
Betulin palmitate |
582315-55-7 | 1 ml * 10 mm |
¥ 5080 | 2024-07-20 |
Betulin palmitate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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